Cas no 2137723-50-1 (Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-)

• Product Name: Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-
• CAS No: 2137723-50-1
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 5279142
• Update Time: 2025-07-08

Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-

• Inchi： 1S/C11H11FN2O/c12-11-4-3-10(15-11)8-5-7(6-13)1-2-9(8)14/h1-5H,6,13-14H2
• InChI Key： WQFDSALWZMLOOG-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(N)C(C2=CC=C(F)O2)=C1

Additional information on Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-

Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- (CAS No. 2137723-50-1): A Comprehensive Overview

Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-, identified by its CAS number 2137723-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing chemical properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- consists of a benzene ring substituted with an amino group at the 4-position and a furanyl group at the 3-position, with the furanyl group further substituted with a fluorine atom at the 5-position. This unique arrangement of functional groups imparts distinct reactivity and potential biological activity, which has been the focus of numerous studies.

In recent years, there has been a surge in research aimed at identifying novel compounds with therapeutic potential. The structural features of Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- make it an attractive scaffold for designing molecules that can interact with biological targets in innovative ways. Specifically, the presence of both an amino group and a fluorine-substituted furanyl group suggests that this compound may exhibit properties such as metabolic stability and improved binding affinity.

One of the most promising areas of research involving Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- is its potential application in the development of anticancer agents. The fluorine atom, in particular, has been shown to enhance the bioavailability and pharmacokinetic properties of various drug candidates. Additionally, the furanyl group can serve as a hinge-binding motif, allowing for interactions with specific protein targets involved in cancer cell proliferation and survival.

Recent studies have demonstrated that compounds containing the 4-amino-3-(5-fluoro-2-furanyl) moiety exhibit significant inhibitory activity against certain kinases and other enzymes implicated in tumor growth. These findings have prompted further investigation into the structure-activity relationships (SAR) of this class of compounds. By systematically modifying different parts of the molecule, researchers aim to optimize its potency and selectivity for therapeutic use.

The synthesis of Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- presents unique challenges due to the complexity of its functional groups. However, advances in synthetic methodologies have made it possible to access this compound in high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired molecular framework.

In addition to its potential in oncology, Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- has also been explored for its antimicrobial properties. The combination of an amino group and a fluorine-substituted furaryl moiety can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown promising results against various strains of resistant bacteria, highlighting the compound's broad-spectrum activity.

The development of new antimicrobial agents is critical due to the increasing prevalence of drug-resistant pathogens. Compounds like Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-, which combine multiple pharmacophores into a single molecule, offer a promising approach to overcoming resistance mechanisms. By targeting multiple bacterial processes simultaneously, these compounds can reduce the likelihood of bacteria developing resistance.

Evaluation of the pharmacological properties of Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)- involves both in vitro and in vivo studies. In vitro assays are used to assess its interaction with biological targets such as enzymes and receptors, while animal models provide insights into its overall efficacy and safety profile. These studies are essential for determining whether this compound has sufficient potential to advance into clinical trials.

The impact of fluorine substitution on the pharmacokinetic profile of pharmaceutical compounds is well-documented. The presence of a fluorine atom can increase metabolic stability by resisting degradation by enzymes such as cytochrome P450 oxidases. This enhanced stability translates into longer half-lives for drug candidates, allowing for less frequent dosing and improved patient compliance.

In conclusion, Benzenemethanamine, 4-amino-3-(5-fluoro-2-furanyl)-, identified by its CAS number 2137723-50-1, represents a fascinating area of research with significant implications for drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. Continued investigation into this compound promises to yield valuable insights into structure-function relationships and may lead to the identification of new drugs that improve human health.